Cas no 1187385-86-9 (6-Fluoro-1-methylbenzoimidazole)

6-Fluoro-1-methylbenzoimidazole is a fluorinated heterocyclic compound featuring a benzoimidazole core substituted with a fluorine atom at the 6-position and a methyl group at the 1-position. This structural modification enhances its electronic properties and stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The fluorine substituent contributes to improved metabolic stability and bioavailability, while the methyl group can influence steric and electronic interactions in target molecules. Its high purity and well-defined reactivity profile make it suitable for use in cross-coupling reactions, nucleophilic substitutions, and other transformations. This compound is particularly useful in the development of bioactive molecules and fine chemicals.
6-Fluoro-1-methylbenzoimidazole structure
1187385-86-9 structure
Product Name:6-Fluoro-1-methylbenzoimidazole
CAS No:1187385-86-9
MF:C8H7FN2
MW:150.152984857559
MDL:MFCD12546503
CID:856920
PubChem ID:21752187
Update Time:2025-05-28

6-Fluoro-1-methylbenzoimidazole Chemical and Physical Properties

Names and Identifiers

    • 6-FLUORO-1-METHYLBENZOIMIDAZOLE
    • 6-Fluoro-1-methyl-1H-benzo[d]imidazole
    • 6-fluoro-1-methylbenzimidazole
    • 6-Fluoro-1-methyl-1H-benzimidazole
    • SCHEMBL14555349
    • DTXSID30617706
    • AKOS006344051
    • CS-0442109
    • EN300-801938
    • BS-26144
    • MFCD12546503
    • F84166
    • 6-fluoro-1-methyl-1H-1,3-benzodiazole
    • 1187385-86-9
    • DB-350414
    • 6-FLUORO-1-METHYL-1,3-BENZODIAZOLE
    • 6-Fluoro-1-methylbenzoimidazole
    • MDL: MFCD12546503
    • Inchi: 1S/C8H7FN2/c1-11-5-10-7-3-2-6(9)4-8(7)11/h2-5H,1H3
    • InChI Key: AEERHQMQUIVHRC-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)N(C)C=N2

Computed Properties

  • Exact Mass: 150.05900
  • Monoisotopic Mass: 150.05932639g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 260.3±32.0 °C at 760 mmHg
  • Flash Point: 111.3±25.1 °C
  • PSA: 17.82000
  • LogP: 1.71240
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

6-Fluoro-1-methylbenzoimidazole Security Information

6-Fluoro-1-methylbenzoimidazole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Fluoro-1-methylbenzoimidazole Pricemore >>

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